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Compound of Interest

Compound Name: 6-Amino-4-methyl-nicotinamide
CAS No.: 65169-39-3
Cat. No.: B3356131
Get Quote
. J

Executive Summary & Chemical Profile[1][2][3]

This guide provides a technical safety and handling framework for 6-Amino-4-methyl-
nicotinamide, a specialized pyridine intermediate used in the synthesis of bioactive molecules,
including kinase and HDAC inhibitors.[1]

Critical Safety Note: While specific toxicological data for this methylated derivative is limited, its
structural homology to 6-Aminonicotinamide (6-AN)—a potent metabolic inhibitor and known
teratogen—mandates a high-containment handling protocol.[1] Researchers must apply the
Read-Across Principle, treating this compound as a potential Reproductive Toxin (Category 1B)
until proven otherwise.[1]

Chemical Identity Table[1][3]
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Property Detail

Chemical Name 6-Amino-4-methyl-nicotinamide

6-amino-4-methylpyridine-3-carboxamide; 2-

Synonyms ) o
amino-4-methyl-5-carbamoylpyridine

CAS Number 65169-39-3

Molecular Formula C7H9oNs30

Molecular Weight 151.17 g/mol

Physical State White to off-white crystalline solid

N Soluble in DMSO, Methanol; Low solubility in

Solubility
Water

Melting Point Estimated >200°C (Based on 6-AN analog data)

Hazard Identification & Mechanistic Toxicology[1][6]
The "Read-Across" Hazard Assessment

In the absence of compound-specific LD50 data, we utilize the Structural Activity Relationship
(SAR) with 6-Aminonicotinamide (CAS 329-89-5).[1]

e Primary Hazard (Inferred):Reproductive Toxicity (H360).[1]

o Mechanism:[1][2] The 6-amino-nicotinamide moiety mimics Nicotinamide (Vitamin B3),
forming an inactive analogue of NADP+ (6-amino-NADP+).[1] This inhibits 6-
phosphogluconate dehydrogenase (6-PGD) in the Pentose Phosphate Pathway.[1]

o Consequence: Inhibition of 6-PGD disrupts ribose synthesis and NADPH production,
which is critical for DNA repair and biosynthesis in rapidly dividing cells (e.g., fetuses).[1]

e Secondary Hazards:

o Skin/Eye Irritation (H315, H319): Aminopyridines are basic and can cause local tissue
irritation.[1]
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o STOT-SE (H335): Respiratory irritation upon dust inhalation.[1]

GHS Classification (Precautionary)

Hazard Class Category Hazard Statement

H360: May damage fertility or

Reproductive Toxicity 1B _
the unborn child.[1]

H315: Causes skin irritation.[1]

Skin Corrosion/Irritation 2
[31[41[5]
o H319: Causes serious eye
Eye Damage/Irritation 2A o
irritation.[1][3][4]
) H335: May cause respiratory
STOT - Single Exposure 3

irritation.[1][5]

Technical Handling Protocols
A. Engineering Controls (The First Line of Defense)

Do not handle this compound on an open bench. The potential for teratogenicity requires
isolation.[1]

e Primary Containment: Use a certified Chemical Fume Hood or Glovebox.[1]
» HEPA Filtration: Ensure exhaust is filtered if handling micronized powder.[1]

« Static Control: Use anti-static weighing boats; pyridine derivatives can be electrostatically
charged.[1]

B. Personal Protective Equipment (PPE) Matrix

e Respiratory: NIOSH-approved N95 (minimum) or P100 respirator if outside a hood (not
recommended).[1]

o Dermal: Double-gloving (Nitrile > 0.11mm).[1] Rationale: Small organic amides can permeate
thin latex.[1]

e Ocular: Chemical safety goggles. Face shield if handling >5g quantities.[1]
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C. Storage & Stability Logic

e Temperature: Store at 2—-8°C.
o Atmosphere: Hygroscopic potential.[1] Store under Argon or Nitrogen.[1]
o Self-Validating Check:

o Pass: Powder is white/off-white.[1][6]

o Fail: Powder has turned yellow/brown (indicates oxidation of the amino group or hydrolysis
of the amide).

Emergency Response Logic

The following diagram outlines the critical decision-making pathway for accidental exposure or
spills, prioritizing containment of the potential reproductive toxin.
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INCIDENT DETECTED

Identify Incident Type

SOLID SPILL PERSONNEL EXPOSURE

' \

1. Evacuate & Post Signage
(Radius: 5m)

Y

2. Don Full PPE
(Tyvek Suit + P100 Mask)

'

Determine Route

SKIN CONTACT EYE CONTACT INHALATION

l l \

3. Wet Wipe Method Wash w/ Soap+Water Eye Wash Station Move to Fresh Air
(Avoid Dust Generation) (15 mins minimum) (15 mins - Hold Lids Open) Support Respiration
4. Double Bag as SEEK MEDICAL ATTENTION
Hazardous Waste (Provide SDS & CAS 65169-39-3)

Click to download full resolution via product page

Caption: Decision logic for emergency response, emphasizing dust suppression and immediate
decontamination.
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Synthesis & Research Context
Mechanistic Role in Drug Discovery

6-Amino-4-methyl-nicotinamide serves as a critical scaffold in the development of Type | and
Type 1l Kinase Inhibitors.[1] The 3-carboxamide group acts as a hydrogen bond donor/acceptor
pair, often interacting with the "hinge region” of kinase ATP-binding pockets.[1]

Key Synthetic Pathway: Typically synthesized via the amidation of 6-Amino-4-methylnicotinic
acid (CAS 179555-11-4) or its methyl ester (CAS 179555-12-5).[1]

6-Amino-4-methylnicotinic Acid
(CAS 179555-11-4)

Amidation

6-Amino-4-methyl-nicotinamide

(CAS 65169-39-3)

————
————
—

Ammonia Source
(NH3 / HATU / DMF)

Click to download full resolution via product page
Caption: Simplified synthetic route from the carboxylic acid precursor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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